1-(benzyloxy)pyrrolidine-2,5-dione

• IUPAC Name: 1-phenylmethoxypyrrolidine-2,5-dione
• InChI: InChI=1S/C11H11NO3/c13-10-6-7-11(14)12(10)15-8-9-4-2-1-3-5-9/h1-5H,6-8H2
• InChI Key: RLPLTQCUALRWBO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)OCC2=CC=CC=C2
• Molecular Formula: C11H11NO3
• DSSTOX Substance ID: DTXSID20495994
• Molecular Weight: 205.21 g/mol
• CAS RN: 63593-23-7

Description

1-(Benzyloxy)pyrrolidine-2,5-dione (1-BPD) is an organic compound that is found in a variety of natural sources such as plants, fungi, and bacteria. It is an important intermediate in the synthesis of a wide range of compounds and has been extensively studied in recent years due to its potential applications in biochemistry, pharmacology, and medicine. 1-BPD is a versatile compound that can be used in a variety of ways in the laboratory, including as a reagent, catalyst, and substrate.

Scientific Research Applications

• Computational Perspective on Equilibrium Geometry and Vibrational Spectra 1-[(Pyridin-2-yl amino) methyl] pyrrolidine-2,5-dione, a related compound, has been studied for its antioxidant activity. Intensive vibrational analysis through experimental and computed IR and Raman spectra, NMR spectral analysis, and natural bond orbital (NBO) analysis were conducted to determine the structure-property relationship of this compound (Boobalan et al., 2014).

• Synthesis and Crystal Structure Analysis Novel derivatives of pyrrolidine-2,5-dione, such as (3E,4E)-1-aryl-3,4-bis[(benzo[d][1,3]dioxol-5-yl)methylidene]pyrrolidine-2,5-dione, were synthesized and characterized by IR, 1H NMR, and HRMS. X-ray crystal structure determination confirmed the molecular structure of these derivatives (Lv et al., 2013).

• Corrosion Inhibition Studies 1H-pyrrole-2,5-dione derivatives were synthesized and found to be effective as corrosion inhibitors for carbon steel in hydrochloric acid medium. Studies included weight loss, potentiodynamic polarization curves, and electrochemical impedance spectroscopy (EIS) methods (Zarrouk et al., 2015).

• Biological Activity of Complexes Cobalt (II), nickel (II), copper (II), and zinc (II) complexes of 1-(phenyl(phenylamino)methyl)pyrrolidine-2,5-dione were synthesized and characterized. Their biological activities were explored using various physical-chemical techniques (Vendan et al., 2010).

• Conversion to Maleimide and Mechanistic Study The conversion of 3,4-Dihydroxypyrrolidine-2,5-Dione to Maleimide through Tosylation was studied. Density Functional Theory (DFT) was used to understand the properties of pyrrolidine-2,5-diones and maleimides, and the related organic synthesis (Yan et al., 2018).

• One-Pot Regioselective Synthesis Novel 1-N-Methyl-spiro[2,3']oxindole-spiro[3,3"]-1"-N-arylpyrrolidine-2",5"-dione-4-arylpyrrolidines were synthesized through a multicomponent 1,3-dipolar cycloaddition reaction. The process was characterized by high yields, regioselectivity, stereoselectivity, and simplicity (Kaur et al., 2015).

• Palladium Catalyzed Arylthiolation Studies The mechanism of palladium-catalyzed arylthiolation of benzene with 1-(phenylthio) pyrrolidine-2,5-dione was investigated using DFT calculations. The study provided insights into the reaction mechanisms and the nature of the different reaction mechanisms (Zhou et al., 2016).